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Compound of Interest

Compound Name: 8-Methyl Chrysophanol

Cat. No.: B1589521

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the Nuclear Magnetic Resonance (NMR) peak
assignment for 8-Methyl Chrysophanol. Due to the limited availability of direct experimental
NMR data for 8-Methyl Chrysophanol in the surveyed literature, this note presents a
comprehensive analysis based on the well-documented NMR data of its parent compound,
Chrysophanol. The assignments for 8-Methyl Chrysophanol are predicted based on
established substituent effects.

Introduction

8-Methyl Chrysophanol, also known as Chrysophanol 8-methyl ether or 1-hydroxy-8-
methoxy-3-methylanthraquinone, is an anthraquinone derivative.[1] Anthraquinones are a class
of naturally occurring compounds with a wide range of biological activities, making them of
significant interest in pharmaceutical research and drug development. Accurate NMR peak
assignment is fundamental for the structural elucidation and characterization of such
molecules, ensuring their identity and purity in research and development processes.

This application note provides tabulated *H and 3C NMR data for Chrysophanol, predicted
assignments for 8-Methyl Chrysophanol, a detailed experimental protocol for NMR data
acquisition, and a structural diagram for clarity.

Chemical Structures
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To facilitate the discussion of NMR peak assignments, the chemical structures of Chrysophanol
and 8-Methyl Chrysophanol with standardized atom numbering are presented below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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